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Compound of Interest

Compound Name:
1-Methyl-2-

oxocyclohexanecarboxylic acid

CAS No.: 152212-15-2

Cat. No.: B117847

Get Quote

The Elusive Intermediate: Stability, Synthesis, and
Applications[1][2]
Core Identification & CAS Registry
The direct isolation of 1-Methyl-2-oxocyclohexanecarboxylic acid is chemically challenging

due to its inherent instability as a

-keto acid. In commercial and research contexts, it is almost exclusively handled as its methyl
ester or generated in situ.
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Chemical Entity CAS Number Molecular Formula Status

1-Methyl-2-

oxocyclohexanecarbo

xylic acid

152212-62-9

Unstable /

Transient(Prone to

spontaneous

decarboxylation)

Methyl 1-methyl-2-

oxocyclohexanecarbo

xylate

7500-91-6

Stable /

Commercial(Primary

synthetic precursor)

Ethyl 1-methyl-2-

oxocyclohexanecarbo

xylate

5453-94-1 Stable Alternative

Critical Note: Researchers searching for "1-Methyl-2-oxocyclohexanecarboxylic acid" for

procurement should invariably source the Methyl Ester (CAS 7500-91-6). The free acid exists

primarily as a kinetic intermediate.

Chemical Core: The Instability Mechanism
The defining characteristic of 1-Methyl-2-oxocyclohexanecarboxylic acid is its susceptibility

to thermal decarboxylation. Unlike standard carboxylic acids, the presence of a ketone at the

-position facilitates a low-energy pathway for

loss.

The Decarboxylation Pathway
The reaction proceeds through a concerted six-membered cyclic transition state.[1] This

mechanism explains why the acid cannot be stored and must be used immediately upon

generation.
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Figure 1: The thermal decarboxylation mechanism of

-keto acids via a concerted cyclic transition state.

Synthesis & Experimental Protocols
Since the free acid is unstable, the standard workflow involves synthesizing the Methyl Ester

and hydrolyzing it only when the acid moiety is required for immediate reaction (e.g.,

decarboxylative alkylation).

Protocol A: Synthesis of Methyl 1-methyl-2-
oxocyclohexanecarboxylate (CAS 7500-91-6)
This protocol utilizes the thermodynamic alkylation of the

-keto ester.

Reagents:

Methyl 2-oxocyclohexanecarboxylate (CAS 41302-34-5)[2][3][4]

Methyl Iodide (

)

Sodium Hydride (

)[2]
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Solvent: Anhydrous THF or DMF

Step-by-Step Methodology:

Deprotonation: In a flame-dried flask under

, suspend

(1.1 eq) in anhydrous THF at

.

Addition: Dropwise add Methyl 2-oxocyclohexanecarboxylate (1.0 eq). Evolution of

gas will be observed. Stir for 30 min until gas evolution ceases.

Alkylation: Add Methyl Iodide (1.2 eq) dropwise. The quaternary center at C1 prevents O-

alkylation, favoring C-alkylation.

Reaction: Allow to warm to room temperature and stir for 3–12 hours.

Workup: Quench with saturated

. Extract with

. Dry over

and concentrate.

Purification: Distill under reduced pressure to obtain the clear liquid ester (CAS 7500-91-6).

Protocol B: In Situ Generation of the Acid
Objective: To generate the acid for kinetic studies or immediate decarboxylation.

Dissolve the methyl ester (CAS 7500-91-6) in

(3:1).

Add 1.0 eq of
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at

.

Stir for 1 hour (monitor by TLC for disappearance of ester).

Critical Step: Carefully acidify with cold 1M

to pH 3 at

.

Usage: Extract immediately into cold ether and use within minutes. Do not apply heat.

Applications in Drug Development
The 1-methyl-2-oxocyclohexanecarboxylic scaffold is a vital intermediate in the synthesis of

complex alkaloids and pharmaceutical agents.

Key Application Areas
Huperzine A Analogs: The scaffold serves as a B-ring precursor in the total synthesis of

Huperzine A, a potent acetylcholinesterase inhibitor used in Alzheimer's research.

TRPA1 Antagonists: Derivatives of the acid are used to synthesize antagonists for the

TRPA1 ion channel, a target for pain and respiratory diseases.[2]

Stereoselective Alkylation: The methyl ester allows for the introduction of chirality at the

quaternary carbon, a difficult motif to construct in medicinal chemistry.
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Figure 2: Synthetic utility of the 1-methyl-2-oxocyclohexanecarboxylate scaffold.

Safety & Handling
Decarboxylation Risk: The free acid releases

gas.[1] Sealed containers of the acidified product may pressurize and burst if left at room
temperature.

Storage: Store the methyl ester at 2–8°C. If the free acid is isolated, store at -80°C.

Toxicity: Treat as a general irritant. Standard PPE (gloves, goggles, fume hood) is required

during the alkylation step involving Methyl Iodide (a suspected carcinogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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